Cas no 1203340-59-3 (3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• CAS No: 1203340-59-3
• MF: C₁₇H₁₆ClN₃O₅S
• MW: 409.844041824341
• CID: 6101367
• PubChem ID: 30375380
• Update Time: 2025-06-16

3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
• 1203340-59-3
• 1-(1,3-benzodioxol-5-yl)-3-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea
• VU0646871-1
• F5537-0115
• AKOS024513094
• 3-(2H-1,3-benzodioxol-5-yl)-1-[4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]urea

• Inchi： 1S/C17H16ClN3O5S/c18-13-4-2-11(8-14(13)21-6-1-7-27(21,23)24)19-17(22)20-12-3-5-15-16(9-12)26-10-25-15/h2-5,8-9H,1,6-7,10H2,(H2,19,20,22)
• InChI Key： XZKADBNGHGZQDA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1N1CCCS1(=O)=O)NC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 409.0499195g/mol
• Monoisotopic Mass: 409.0499195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea

Introduction to Compound with CAS No 1203340-59-3 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1203340-59-3 and the product name 3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The benzodioxolyl and thiazolidinyl moieties in its molecular structure contribute to its distinct pharmacological properties, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel urea-based compounds for their diverse biological activities. The presence of a chloro substituent at the 4-position of the phenyl ring enhances the compound's interaction with biological targets, thereby improving its efficacy. This structural feature has been extensively studied in the context of drug design, particularly for targeting enzymes and receptors involved in various diseases.

The benzodioxolyl group, also known as 2-hydroxy-6-methoxybenzofuran, is known for its role in several bioactive natural products and synthetic molecules. Its incorporation into the compound not only contributes to its unique chemical profile but also suggests potential interactions with biological systems. Recent studies have highlighted the importance of benzodioxolyl derivatives in developing antimicrobial and anti-inflammatory agents, further supporting the therapeutic potential of this compound.

The thiazolidinyl ring is another key structural component that imparts specific pharmacological properties to the compound. Thiazolidinones are well-known for their wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The 1,1-dioxo substitution on the thiazolidinyl ring enhances its reactivity and binding affinity to biological targets, making it an attractive scaffold for drug discovery.

Current research in pharmaceutical chemistry increasingly focuses on designing molecules that can modulate enzyme activity through covalent binding. The urea moiety in this compound plays a crucial role in facilitating such interactions. Urea-based compounds have been shown to exhibit potent inhibitory effects on various enzymes by forming stable covalent bonds with key residues in the enzyme active site. This mechanism has been successfully employed in the development of drugs targeting enzymes involved in metabolic disorders and cancer.

The combination of these structural elements—benzodioxolyl, chloro-substituted phenyl ring, and thiazolidinyl group—makes this compound a versatile tool for investigating novel therapeutic strategies. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and infectious diseases. The ability to fine-tune its pharmacological properties through structural modifications offers a promising route for developing next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding partners and assess the binding affinity of this compound to various biological targets. These insights have guided the design of more effective derivatives with enhanced therapeutic profiles.

In conclusion, the compound with CAS number 1203340-59-3 and product name 3-(2H-1,3-benzodioxol-5-yl)-1-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylurea represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of biological systems continues to evolve, compounds like this one are poised to play a crucial role in shaping the future of medicine.